
2,4,5-Trifluorophenylacetic acid structure and
synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4,5-Trifluorophenylacetic acid

Cat. No.: B042848 Get Quote

An In-depth Technical Guide to 2,4,5-Trifluorophenylacetic Acid: Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,4,5-Trifluorophenylacetic acid is a fluorinated aromatic carboxylic acid that serves as a

crucial intermediate in the synthesis of various pharmacologically active compounds, most

notably the anti-diabetic medication Sitagliptin.[1][2][3][4] Its unique trifluorinated phenyl moiety

imparts specific chemical properties that are leveraged in drug design and other chemical

applications, such as in the development of high-efficiency perovskite solar cells.[1] This

document provides a comprehensive overview of its chemical structure, physical properties,

and detailed synthesis methodologies.

Chemical Structure and Properties
2,4,5-Trifluorophenylacetic acid consists of a phenylacetic acid backbone with three fluorine

atoms substituted at the 2, 4, and 5 positions of the benzene ring.[1]

Caption: Molecular structure of 2,4,5-Trifluorophenylacetic acid.

Physicochemical Properties
The key physical and chemical properties of 2,4,5-Trifluorophenylacetic acid are summarized

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b042848?utm_src=pdf-interest
https://www.benchchem.com/product/b042848?utm_src=pdf-body
https://www.benchchem.com/product/b042848?utm_src=pdf-body
https://www.ossila.com/products/2-4-5-trifluorophenylacetic-acid
https://www.biosynth.com/p/FT38245/209995-38-0-245-trifluorophenylacetic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6283207.htm
https://www.zjjtxc.com/pro_detail_en/id/89.html
https://www.ossila.com/products/2-4-5-trifluorophenylacetic-acid
https://www.benchchem.com/product/b042848?utm_src=pdf-body
https://www.ossila.com/products/2-4-5-trifluorophenylacetic-acid
https://www.benchchem.com/product/b042848?utm_src=pdf-body
https://www.benchchem.com/product/b042848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 209995-38-0 [1][5]

Molecular Formula C₈H₅F₃O₂ [1][2][5]

Molecular Weight 190.12 g/mol [1][2]

Appearance
White to off-white crystalline

solid or powder
[5][6][7]

Melting Point 121 - 125 °C [5][7]

Boiling Point 255.0 °C (at 760 mmHg) [2]

Flash Point 108.0 °C [2]

IUPAC Name
(2,4,5-Trifluorophenyl)acetic

acid
[1][5]

Synonyms

2,4,5-Trifluorobenzeneacetic

acid, 2-(2,4,5-

Trifluorophenyl)acetic acid,

TFPB

[1][5]

Purity >97%

Solubility

Soluble in polar organic

solvents (methanol, ethanol,

acetone). Poorly soluble in

water.

[6]

Synthesis of 2,4,5-Trifluorophenylacetic Acid
Several synthetic routes for the preparation of 2,4,5-Trifluorophenylacetic acid have been

developed. This section outlines the most prominent methods, including detailed experimental

protocols.

Method 1: From 1,2,4-Trifluorobenzene via Friedel-Crafts
Acetylation
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This pathway involves the acetylation of 1,2,4-trifluorobenzene, followed by a Willgerodt-

Kindler reaction and subsequent hydrolysis to yield the final product.[8]

1,2,4-Trifluorobenzene 2,4,5-Trifluoroacetophenone

 Friedel-Crafts Acetylation
(Acetyl chloride, AlCl₃) Thio-2,4,5-trifluoro-

phenylacetic acid amide

 Willgerodt-Kindler Reaction
(Sulfur, Amine) 2,4,5-Trifluorophenylacetic

acid

 Hydrolysis
(NaOH or KOH) 

Click to download full resolution via product page

Caption: Synthesis from 1,2,4-Trifluorobenzene.

Experimental Protocol:

Step 1: Preparation of 2,4,5-Trifluoroacetophenone.[8]

In the presence of a Lewis acid (e.g., aluminum trichloride), 1,2,4-trifluorobenzene is

reacted with an acetylating agent (e.g., acetyl chloride).

The reaction proceeds via a Friedel-Crafts acetylation mechanism to yield 2,4,5-

trifluoroacetophenone.

Step 2: Preparation of Thio-2,4,5-trifluorophenylacetic acid amide.[8]

2,4,5-trifluoroacetophenone is heated in an organic solvent (e.g., N,N-dimethylformamide)

with sulfur and a primary or secondary amine (e.g., dimethylamine hydrochloride) and

sodium acetate.

The mixture is typically heated to a temperature between 90°C and 110°C.

Step 3: Preparation of 2,4,5-Trifluorophenylacetic acid.[8]

The resulting thio-2,4,5-trifluorophenylacetic acid amide is co-heated in an alkaline

(e.g., sodium hydroxide or potassium hydroxide) or acidic aqueous solution.

The hydrolysis reaction is carried out at temperatures ranging from 50°C to reflux,

preferably between 90°C and reflux, to yield the final product.

Quantitative Data:
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Synthesis Route Overall Yield
Final Product
Purity

Reference

From 1,2,4-

Trifluorobenzene via

Friedel-Crafts

Not specified >99.9% [8]

Method 2: From 2,4,5-Trifluoroacetic Acid via Grignard
Reaction
This method involves the conversion of 2,4,5-trifluoroacetic acid through several intermediates

to form a Grignard reagent, which is then carboxylated.[9]

2,4,5-Trifluoroacetic acid 2,4,5-Trifluorobenzoyl
chloride

 Chlorination 2,4,5-Trifluoromethylbenzyl
alcohol

 Reduction 2,4,5-Trifluorobenzyl
halide

 Halogenation 2,4,5-Trifluorobenzyl
magnesium halide

 Grignard Formation
(Mg) 2,4,5-Trifluorophenylacetic

acid

 Carboxylation
(CO₂) 

Click to download full resolution via product page

Caption: Synthesis from 2,4,5-Trifluoroacetic Acid.

Experimental Protocol:

Step 1: Preparation of 2,4,5-Trifluorobenzoyl chloride.[9]

2,4,5-Trifluoroacetic acid is reacted with a chlorinating agent (e.g., thionyl chloride or

oxalyl chloride) in a suitable solvent.

Step 2: Preparation of 2,4,5-Trifluoromethylbenzyl alcohol.[9]

The obtained 2,4,5-trifluorobenzoyl chloride is reduced using a suitable reducing agent

(e.g., sodium borohydride) in an organic solvent.

Step 3: Preparation of 2,4,5-Trifluorobenzyl halide.[9]

The resulting 2,4,5-trifluoromethylbenzyl alcohol is reacted with a halogenation reagent

(e.g., thionyl chloride or phosphorus tribromide) in a solvent.
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Step 4: Preparation of 2,4,5-Trifluorobenzyl magnesium halide.[9]

The 2,4,5-trifluorobenzyl halide is reacted with magnesium metal in an anhydrous organic

solvent (e.g., diethyl ether or THF) to form the Grignard reagent.

Step 5: Preparation of 2,4,5-Trifluorophenylacetic acid.[9]

The Grignard reagent is then reacted with carbon dioxide (either gaseous or solid dry ice),

followed by an acidic workup to yield 2,4,5-trifluorophenylacetic acid.

Quantitative Data:

Synthesis Route Overall Yield
Final Product
Purity

Reference

From 2,4,5-

Trifluoroacetic Acid via

Grignard

High Not specified [9]

Applications in Drug Development and Materials
Science
2,4,5-Trifluorophenylacetic acid is a key building block in medicinal chemistry and materials

science.

Pharmaceuticals: It is a critical intermediate for the synthesis of Sitagliptin, a widely used

dipeptidyl peptidase-4 (DPP-4) inhibitor for treating type-2 diabetes.[1][3][4] Its derivatives

are also explored for their potential as nonsteroidal anti-inflammatory drugs (NSAIDs) and as

EGFR/ErbB-2-kinase inhibitors.[3][6]

Materials Science: It is employed as a bifunctional additive to passivate defects in perovskite

films, leading to a significant enhancement in the power conversion efficiency and long-term

stability of perovskite solar cells.[1]

Conclusion
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2,4,5-Trifluorophenylacetic acid is a valuable and versatile chemical intermediate. The

synthetic methodologies presented, particularly the route starting from 1,2,4-trifluorobenzene,

offer efficient and scalable processes suitable for industrial production. The compound's utility

in both established pharmaceuticals like Sitagliptin and emerging technologies like perovskite

solar cells underscores its importance for researchers and professionals in drug development

and chemical synthesis. The detailed protocols and structured data provided in this guide serve

as a comprehensive resource for its synthesis and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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